MMP-3 Inhibitor VIII

• CAS No.: 208663-26-7
• Product Name: MMP-3 Inhibitor VIII
• Molecular Formula: C20H26N2O5S
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 2-[benzyl-(4-methoxyphenyl)sulfonylamino]-N-hydroxy-4-methylpentanamide
• Standard InChI: InChI=1S/C20H26N2O5S/c1-15(2)13-19(20(23)21-24)22(14-16-7-5-4-6-8-16)28(25,26)18-11-9-17(27-3)10-12-18/h4-12,15,19,24H,13-14H2,1-3H3,(H,21,23)
• Standard InChIKey: VKUYLANQOAKALN-UHFFFAOYSA-N
• SMILES: CC(C)CC(C(=O)NO)N(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)OC
• Canonical SMILES: CC(C)CC(C(=O)NO)N(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)OC
• Description: Matrix metalloproteinases (MMPs) belong to a family of proteases that play a crucial role in tissue remodeling and repair by degrading extracellular matrix proteins to enable cell migration. MMP-3 (also known as stromelysin-1) is thought to play a role in the vascular remodeling that occurs during aneurysm formation and may also be involved in wound repair, progression of atherosclerosis, and tumor initiation. MMP-3 inhibitor VIII is a cell permeable sulfonamide-based hydroxamic acid that binds to the active site of MMP-3 (Ki = 23 nM) and prevents its activity. This compound has also been shown to inhibit mouse macrophage metalloelastase MME/MMP-12 with an IC50 value of 13 nM.
• Synonyms: Matrix Metalloproteinase-3 Inhibitor VIII;Stromelysin-1 Inhibitor VIII
• Reference: 1.Nagase, H., and Woessner, J.F., Jr. Matrix metalloproteinases. The Journal of Biological Chemisty 274(31), 21491-21494 (1999).
• PubChem Compound: 10549329
• Last Modified: Nov 11 2021